6-Chloro-3-methylpyrido[3,4-d]pyrimidin-4(3H)-one

• IUPAC Name: 6-chloro-3-methylpyrido[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C8H6ClN3O/c1-12-4-11-6-3-10-7(9)2-5(6)8(12)13/h2-4H,1H3
• InChI Key: DQKOTOCNDNDSCM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=CN=C(C=C2C1=O)Cl
• Molecular Formula: C8H6ClN3O
• DSSTOX Substance ID: DTXSID20672187
• Molecular Weight: 195.60 g/mol
• CAS RN: 878743-46-5

Description

6-Chloro-3-methylpyrido[3,4-d]pyrimidin-4(3H)-one is a chemical compound with the molecular formula C7H4ClN3. It has an average mass of 165.580 Da and a monoisotopic mass of 165.009369 Da. This compound is part of a class of molecules known as fused pyrimidines, which are privileged kinase scaffolds.

Synthesis Analysis

The synthesis of pyrido[3,4-d]pyrimidines involves the preparation of 8-chloro-2-(methylthio)pyrido[3,4-d]pyrimidine intermediates and their efficient derivatization to give novel compounds with potential as kinase inhibitors. The synthesis of the pyrido[3,4-d]pyrimidine core involves the use of (E)-2-(2-ethoxyvinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, Pd(dppf)Cl 2.DCM, Na 2 CO 3, THF/water at 65 °C.

Molecular Structure Analysis

The molecular structure of this compound is based on a pyrido[3,4-d]pyrimidine core. This core addresses key pharmacophoric elements of the kinase ATP pocket.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the displacement of the sulfone with formylated aniline using NaH in THF. This reaction is carried out at elevated temperatures.

Mechanism of Action

While the specific mechanism of action for 6-Chloro-3-methylpyrido[3,4-d]pyrimidin-4(3H)-one is not mentioned in the retrieved papers, it is known that fused pyrimidines are often used in the development of kinase inhibitors. Kinase inhibitors work by blocking the action of kinases, enzymes that play a key role in the growth and proliferation of cells.

Future Directions

The future directions for research on 6-Chloro-3-methylpyrido[3,4-d]pyrimidin-4(3H)-one could include further exploration of its potential as a kinase inhibitor. Given the importance of kinases in a wide range of diseases, particularly cancer, this compound could have significant potential in drug discovery.